3-[(2-Hydroxyethyl)sulfanyl]-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one

• IUPAC Name: 3-(2-hydroxyethylsulfanyl)-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one
• InChI: InChI=1S/C21H26O6S/c1-24-16-7-5-14(6-8-16)17(23)13-20(28-10-9-22)15-11-18(25-2)21(27-4)19(12-15)26-3/h5-8,11-12,20,22H,9-10,13H2,1-4H3
• InChI Key: QUKSJEPZTCOWOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC(C2=CC(=C(C(=C2)OC)OC)OC)SCCO
• Molecular Formula: C21H26O6S
• Molecular Weight: 406.5 g/mol
• CAS No.: 385786-13-0

Description

This compound, a propan-1-one derivative, features a 3,4,5-trimethoxyphenyl group and a 4-methoxyphenyl group connected via a propanone backbone. The 3-position is substituted with a (2-hydroxyethyl)sulfanyl moiety, distinguishing it from simpler chalcone or diarylpropanone analogs. Its structure combines methoxy groups (electron-donating) and a sulfur-containing hydroxyethyl group, which may influence solubility, reactivity, and biological activity.

Mechanism of Action

Mode of Action

Based on its structural similarity to other bioactive compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions.

Biochemical Pathways

Given its structural characteristics, it may potentially influence pathways involving similar compounds.

Pharmacokinetics

Its metabolism and excretion patterns are currently unknown.

Result of Action

Based on its structural characteristics, it may potentially exert effects similar to those of related compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Propan-1-one Derivatives

The compound shares a core diarylpropan-1-one scaffold with analogs such as 1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one (CAS: 110047-50-2, C₁₉H₂₂O₅).

Table 1: Structural Comparison of Propan-1-one Derivatives

Compound Name	Substituents (Position 3)	Molecular Formula	Key Features
3-[(2-Hydroxyethyl)sulfanyl]-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one	(2-Hydroxyethyl)sulfanyl	C₂₁H₂₆O₆S	Enhanced solubility via polar sulfanyl group
1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one	None (simple diarylpropanone)	C₁₉H₂₂O₅	Simpler synthesis; lower polarity
1-(3-Benzyloxy-4-methoxy-phenyl)-3-(3,4,5-trimethoxy-phenyl)propan-1-one	Benzyloxy-methoxy substitution	C₂₆H₂₈O₇	Increased steric bulk; antimicrobial activity reported

Comparison with Chalcone Derivatives

Chalcones (α,β-unsaturated ketones) are structurally related but differ in electronic properties due to the conjugated enone system. For example:

• (E)-1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (a20, C₁₉H₂₀O₅): Exhibits a melting point of 109.7–111.5°C and notable anticancer activity in prostate cancer models . The conjugated system enhances π-π stacking, influencing crystal packing and biological interactions .

Table 2: Key Differences Between Propan-1-one and Chalcone Derivatives

Property	3-[(2-Hydroxyethyl)sulfanyl]-propan-1-one	Chalcone (a20)
Backbone	Saturated propanone	α,β-unsaturated enone
Reactivity	Less prone to Michael addition	Reactive enone system
Bioactivity	Unknown (predicted enhanced solubility)	Anticancer (p53-mediated apoptosis)
Melting Point	Not reported	109.7–111.5°C

Research Findings and Implications

• Biological Activity: While the compound itself lacks reported bioactivity, its trimethoxyphenyl moiety is associated with tubulin inhibition (e.g., combretastatin analogs) . The hydroxyethylsulfanyl group may enhance blood-brain barrier penetration compared to non-polar analogs.
• Physicochemical Properties: The sulfur atom and hydroxyl group likely improve aqueous solubility, contrasting with highly lipophilic diarylpropanones .
• Crystallography : Related chalcones exhibit defined supramolecular arrangements via Hirshfeld surface analysis, dominated by H-bonding and van der Waals interactions .